Aluminum sesquichlorohydrex propylene glycol

• CAS No.: 173763-16-1
• Molecular Formula: C3H11AlClO4+
• Molecular Weight: 173.55 g/mol
• IUPAC Name: aluminum;propane-1,2-diol;chloride;hydroxide;hydrate
• InChI: InChI=1S/C3H8O2.Al.ClH.2H2O/c1-3(5)2-4;;;;/h3-5H,2H2,1H3;;1H;2*1H2/q;+3;;;/p-2
• InChI Key: SJXYSRSHDPPYIU-UHFFFAOYSA-L
• SMILES: CC(CO)O.O.[OH-].[Al+3].[Cl-]
• Synonyms: ALUMINUM SESQUICHLOROHYDREX PG

Description

Aluminum Sesquichlorohydrex Propylene Glycol: is a complex compound consisting of aluminum sesquichlorohydrate in which some of the waters of hydration have been replaced by propylene glycol. This compound is commonly used in various industrial and cosmetic applications due to its unique properties, including its ability to reduce perspiration and act as an astringent .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of Aluminum Sesquichlorohydrex Propylene Glycol involves the reaction of aluminum sesquichlorohydrate with propylene glycol. The reaction typically occurs under controlled conditions to ensure the proper replacement of water molecules with propylene glycol. The aluminum-to-chloride atomic ratio in the final product ranges between 1.26:1 and 1.90:1 .

Industrial Production Methods: In industrial settings, the production of this compound involves the use of large-scale reactors where aluminum sesquichlorohydrate is mixed with propylene glycol. The mixture is then subjected to specific temperature and pressure conditions to facilitate the reaction. The final product is purified and packaged for various applications .

Chemical Reactions Analysis

Types of Reactions: Aluminum Sesquichlorohydrex Propylene Glycol undergoes several types of chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, especially in the presence of strong oxidizing agents.

Reduction: It can also be reduced under specific conditions, although this is less common.

Substitution: The compound can participate in substitution reactions where the propylene glycol component can be replaced by other similar molecules.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride.

Substitution: Various alcohols or glycols can be used to replace propylene glycol under controlled conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may result in the formation of aluminum oxide and other by-products .

Scientific Research Applications

Chemistry: In chemistry, Aluminum Sesquichlorohydrex Propylene Glycol is used as a reagent in various synthesis reactions. Its unique properties make it suitable for use in the preparation of other complex compounds .

Biology and Medicine: In the field of biology and medicine, this compound is used in antiperspirant formulations due to its ability to reduce perspiration. It is also used in certain medical treatments where its astringent properties are beneficial .

Industry: Industrially, this compound is used in the production of personal care products, including deodorants and antiperspirants. Its ability to form a gel plug in sweat glands makes it effective in reducing sweat production .

Mechanism of Action

The mechanism of action of Aluminum Sesquichlorohydrex Propylene Glycol involves the formation of a gel plug in the sweat glands. This plug blocks the eccrine sweat gland, thereby reducing the amount of sweat that reaches the surface of the skin. Additionally, the compound impairs the growth of bacteria, providing a deodorant effect .

Comparison with Similar Compounds

• Aluminum Chlorohydrate
• Aluminum Sesquichlorohydrex Polyethylene Glycol
• Aluminum Zirconium Tetrachlorohydrex Glycine

Comparison: Compared to Aluminum Chlorohydrate, Aluminum Sesquichlorohydrex Propylene Glycol has a more complex structure due to the presence of propylene glycol. This gives it unique properties, such as enhanced stability and efficacy in reducing perspiration. Aluminum Sesquichlorohydrex Polyethylene Glycol is similar but uses polyethylene glycol instead of propylene glycol, which can affect its solubility and application. Aluminum Zirconium Tetrachlorohydrex Glycine is another similar compound used in antiperspirants, but it includes zirconium and glycine, which can provide different properties and effects .